molecular formula C24H26FNO6 B215663 Butyl 4-({5-[2-(4-fluorophenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate

Butyl 4-({5-[2-(4-fluorophenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate

Cat. No. B215663
M. Wt: 443.5 g/mol
InChI Key: HNUWGYAWBPLUCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Butyl 4-({5-[2-(4-fluorophenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate, also known as BFOB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

Butyl 4-({5-[2-(4-fluorophenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate exerts its therapeutic effects by inhibiting the activity of enzymes involved in the inflammatory response and cancer cell proliferation. This compound also modulates the activity of various signaling pathways involved in cellular processes, such as apoptosis and autophagy.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. This compound also induces apoptosis in cancer cells and inhibits their proliferation. Additionally, this compound has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Butyl 4-({5-[2-(4-fluorophenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high degree of purity. Additionally, this compound has been extensively studied, and its mechanism of action is well understood. However, this compound also has some limitations. It is relatively expensive, which may limit its use in some experiments. Additionally, this compound may have off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on Butyl 4-({5-[2-(4-fluorophenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate. One area of interest is the development of new synthetic methods for this compound that are more cost-effective and environmentally friendly. Additionally, there is a need for further research on the therapeutic potential of this compound in various diseases, including cancer and neurodegenerative diseases. Finally, there is a need for more in-depth studies on the pharmacokinetics and pharmacodynamics of this compound to better understand its potential clinical applications.
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It has been extensively studied for its anti-inflammatory, anti-cancer, and neuroprotective properties. While it has several advantages for use in lab experiments, it also has some limitations. Future research on this compound should focus on developing new synthetic methods, exploring its therapeutic potential in various diseases, and understanding its pharmacokinetics and pharmacodynamics.

Synthesis Methods

Butyl 4-({5-[2-(4-fluorophenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate can be synthesized using a multi-step process that involves the reaction of several chemical compounds. The synthesis method involves the reaction of 4-aminobenzoic acid with butyl chloroformate to form butyl 4-aminobenzoate. This intermediate compound is then reacted with 5-oxopentanoic acid and 4-fluorophenylacetic acid to form the final product, this compound.

Scientific Research Applications

Butyl 4-({5-[2-(4-fluorophenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-tumor properties. This compound has also been investigated for its potential use in treating various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

properties

Molecular Formula

C24H26FNO6

Molecular Weight

443.5 g/mol

IUPAC Name

butyl 4-[[5-[2-(4-fluorophenyl)-2-oxoethoxy]-5-oxopentanoyl]amino]benzoate

InChI

InChI=1S/C24H26FNO6/c1-2-3-15-31-24(30)18-9-13-20(14-10-18)26-22(28)5-4-6-23(29)32-16-21(27)17-7-11-19(25)12-8-17/h7-14H,2-6,15-16H2,1H3,(H,26,28)

InChI Key

HNUWGYAWBPLUCD-UHFFFAOYSA-N

SMILES

CCCCOC(=O)C1=CC=C(C=C1)NC(=O)CCCC(=O)OCC(=O)C2=CC=C(C=C2)F

Canonical SMILES

CCCCOC(=O)C1=CC=C(C=C1)NC(=O)CCCC(=O)OCC(=O)C2=CC=C(C=C2)F

Origin of Product

United States

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